Cas no 1694220-84-2 (methyl 4-amino-1-(1-carbamoylethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-(1-carbamoylethyl)-1H-pyrazole-3-carboxylate
• CAS No: 1694220-84-2
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 5907912
• PubChem ID: 107344653
• Update Time: 2025-05-26

methyl 4-amino-1-(1-carbamoylethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(1-carbamoylethyl)-1H-pyrazole-3-carboxylate
• EN300-1109107
• 1694220-84-2

• Inchi： 1S/C8H12N4O3/c1-4(7(10)13)12-3-5(9)6(11-12)8(14)15-2/h3-4H,9H2,1-2H3,(H2,10,13)
• InChI Key： LZQUODALTUXQAQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=C(C(C(=O)OC)=N1)N)N

Computed Properties

• Exact Mass: 212.09094026g/mol
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-amino-1-(1-carbamoylethyl)-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 4-amino-1-(1-carbamoylethyl)-1H-pyrazole-3-carboxylate (CAS No. 1694220-84-2)

Methyl 4-amino-1-(1-carbamoylethyl)-1H-pyrazole-3-carboxylate (CAS No. 1694220-84-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an amino group and a carbamoylethyl moiety, makes it a valuable building block for drug discovery and development.

In recent years, the demand for heterocyclic compounds like methyl 4-amino-1-(1-carbamoylethyl)-1H-pyrazole-3-carboxylate has surged due to their applications in designing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its potential to modulate enzymatic activity, which aligns with the growing focus on targeted therapies and personalized medicine. The compound's CAS No. 1694220-84-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of methyl 4-amino-1-(1-carbamoylethyl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions, often starting from readily available pyrazole derivatives. Its carboxylate ester group enhances solubility, making it suitable for various formulation applications. This property is critical for researchers exploring drug delivery systems, a hot topic in pharmaceutical sciences. The compound's amido functionality also contributes to its stability, a key factor in prodrug design.

From an industrial perspective, CAS No. 1694220-84-2 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are optimizing routes to produce this compound with minimal waste and energy consumption. This aligns with the broader trend of eco-friendly manufacturing, a priority for many pharmaceutical companies today.

Analytical characterization of methyl 4-amino-1-(1-carbamoylethyl)-1H-pyrazole-3-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical studies. The rise of AI-assisted drug discovery has further increased interest in such well-characterized intermediates, as they are essential for training predictive algorithms.

In conclusion, methyl 4-amino-1-(1-carbamoylethyl)-1H-pyrazole-3-carboxylate (CAS No. 1694220-84-2) represents a compelling case study in modern medicinal chemistry. Its structural features and applications resonate with current research trends, including fragment-based drug design and computational chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a subject of active investigation and innovation.